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Compound of Interest

Compound Name: Clothianidin-d3

Cat. No.: B15556143

An In-depth Technical Guide to Clothianidin-d3

This technical guide provides a comprehensive overview of Clothianidin-d3, a deuterated
isotopologue of the neonicotinoid insecticide Clothianidin. It is intended for researchers,
scientists, and professionals in drug development and analytical chemistry who require detailed
information on this compound for its use as an internal standard in quantitative analyses.

Core Compound Information

Clothianidin-d3 serves as an essential internal standard for the accurate quantification of
Clothianidin in various matrices. Its physical and chemical properties are crucial for developing
analytical methods.

Chemical Identity and Properties
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Property Value Source

CAS Number 1262776-24-8 [L1121[31[4]

(E)-1-(2-Chloro-5-
thiazolylmethyl)-3-(methyl-

Synonym y y)- _( y [11[3]
d3)-2-nitroguanidine,

Clothianidin-d3 (N'-methyl-d3)

Molecular Formula CeD3HsCINs0O2S [11[3]

Molecular Weight 252.70 g/mol [11[31[5]

Appearance White to off-white solid powder  [1][6]

Purity >97.0% (HPLC) [3][6]
[2H]C([2H])

SMILES String ([2ZH))N\C(NCclcnc(Cl)s1)=N/-  [3]

-INVALID-LINK--=0

PGOOBECODWQEAB-
InChl Key [3]
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Chemical Structure

The chemical structure of Clothianidin-d3 is characterized by the substitution of three
hydrogen atoms with deuterium atoms on the methyl group.

Caption: Chemical structure of Clothianidin-d3.

Mechanism of Action of Parent Compound

Clothianidin-d3 is used as an analytical standard. The biological activity is associated with its
non-labeled parent compound, Clothianidin. Clothianidin is a neonicotinoid insecticide that acts
as an agonist on the nicotinic acetylcholine receptors (NAChRS) in insects.[6][7] This leads to

an overstimulation of the central nervous system, resulting in paralysis and death of the insect.

[6][7]
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Caption: Simplified mechanism of action for Clothianidin.

Synthesis Outline

The synthesis of Clothianidin-d3 is not explicitly detailed in the provided literature, but a
general synthesis for Clothianidin is available and can be adapted. A plausible route involves
using a deuterated starting material, such as methyl-d3-amine, in a multi-step reaction. The
general synthesis of clothianidin involves the reaction of 1-methyl-5-propyl-2-nitroimino-
hexahydro-1,3,5-triazine with 2-chloro-5-chloromethylthiazole, followed by decomposition in
dilute hydrochloric acid.[8][9]

Step 1: Condensation Reaction

1-methyl-5-propyl-2-nitroimino-
hexahydro-1,3,5-triazine

2-chloro-5-chloromethylthiazole

Step 2: Decomposition

Intermediate Product Dilute Hydrochloric Acid

Clothianidin

Click to download full resolution via product page

Caption: General synthesis pathway for Clothianidin.
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Experimental Protocols

Clothianidin-d3 is primarily used as an internal standard in chromatographic methods for the

determination of Clothianidin residues.
General Workflow for Residue Analysis

The typical workflow for analyzing Clothianidin residues using Clothianidin-d3 involves sample

extraction, cleanup, and subsequent analysis by a sensitive analytical instrument.

Sample Collection
(e.g., Milk, Pollen, Soil)

Spiking with
Clothianidin-d3 Internal Standard

'

Extraction with Solvent
(e.g., Acetonitrile, Methanol)

'

Solid Phase Extraction (SPE)
or Filtration

'

UHPLC-MS/MS Analysis

Data Processing and
Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Clothianidin-d3 CAS number and chemical structure].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15556143#clothianidin-d3-cas-number-and-
chemical-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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